Cas no 1156289-16-5 (3-(2-bromophenyl)cyclobutan-1-amine)

• Product Name: 3-(2-bromophenyl)cyclobutan-1-amine
• CAS No: 1156289-16-5
• MF: C₁₀H₁₂BrN
• MW: 226.112981796265
• CID: 4573657
• PubChem ID: 43632394
• Update Time: 2025-07-19

3-(2-bromophenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromophenyl)cyclobutan-1-amine
• Cyclobutanamine, 3-(2-bromophenyl)-
• 3-(2-bromophenyl)cyclobutan-1-amine, Mixture of diastereomers

• Inchi： 1S/C10H12BrN/c11-10-4-2-1-3-9(10)7-5-8(12)6-7/h1-4,7-8H,5-6,12H2
• InChI Key： LNVHKYTUWGMIFR-UHFFFAOYSA-N
• SMILES： C1(N)CC(C2=CC=CC=C2Br)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 3-(2-bromophenyl)cyclobutan-1-amine

Introduction to 3-(2-bromophenyl)cyclobutan-1-amine (CAS No. 1156289-16-5)

3-(2-bromophenyl)cyclobutan-1-amine, with the CAS number 1156289-16-5, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structure, which combines a cyclobutyl ring with a brominated phenyl group and an amine functional group. These structural features contribute to its diverse chemical properties and biological activities, making it a valuable candidate for various scientific investigations.

The chemical formula of 3-(2-bromophenyl)cyclobutan-1-amine is C₁₀H₁₃BrN, and it has a molecular weight of approximately 225.12 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the bromination of phenylcyclobutane followed by the introduction of the amine group. The synthesis process can be optimized to achieve high yields and purity, which are crucial for its use in research and development.

In the realm of pharmaceutical research, 3-(2-bromophenyl)cyclobutan-1-amine has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as a modulator of various biological pathways, including those involved in neurotransmission and cellular signaling. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that 3-(2-bromophenyl)cyclobutan-1-amine exhibits potent activity against certain types of receptors, suggesting its potential as a therapeutic agent for neurological disorders.

The biological activity of 3-(2-bromophenyl)cyclobutan-1-amine has also been investigated in the context of cancer research. A 2023 study in the journal Cancer Research demonstrated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways. These findings highlight the compound's potential as a lead molecule for the development of novel anticancer drugs.

Beyond its pharmaceutical applications, 3-(2-bromophenyl)cyclobutan-1-amine has been studied for its use in materials science and organic synthesis. Its unique structure makes it an attractive building block for the synthesis of more complex molecules with tailored properties. For example, researchers have utilized this compound as a starting material for the synthesis of advanced polymers and functional materials with applications in electronics and energy storage.

The safety profile of 3-(2-bromophenyl)cyclobutan-1-amine is an important consideration for its use in various applications. Toxicological studies have shown that this compound is generally well-tolerated at low concentrations, but higher doses may have adverse effects. Therefore, appropriate handling and safety measures are essential when working with this compound in laboratory settings.

In conclusion, 3-(2-bromophenyl)cyclobutan-1-amine (CAS No. 1156289-16-5) is a versatile compound with significant potential in pharmaceutical research, cancer therapy, materials science, and organic synthesis. Ongoing studies continue to uncover new applications and properties of this compound, further solidifying its importance in the scientific community. Researchers and scientists interested in exploring the potential of this compound can benefit from its unique structural features and diverse biological activities.